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Compound of Interest

Compound Name: 3,3-Dimethoxypropanimidamide

CAS No.: 885965-53-7

Cat. No.: B2577125

Get Quote

Executive Summary & Structural Context[1]
3,3-Dimethoxypropanimidamide is a critical bifunctional intermediate used primarily in the

synthesis of pyrimidines and imidazoles. Structurally, it possesses a masked aldehyde

(dimethyl acetal) and a reactive amidine moiety. This duality makes it an unstable "chameleon"

in its free base form; therefore, it is almost exclusively isolated, stored, and analyzed as its

hydrochloride salt.

This guide provides a rigorous analysis of the predicted spectroscopic signatures (NMR and

MS) for the hydrochloride salt, grounded in the principles of Pinner synthesis and acetal

stability.

Structural Analysis[1][2]
IUPAC Name: 3,3-Dimethoxypropanimidamide hydrochloride

Molecular Formula:
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Exact Mass (Cation): 132.0899 Da

Key Functional Groups:

Amidine (

): High polarity, exchangeable protons, diagnostic carbon shift.

Dimethyl Acetal (

): Acid-sensitive, diagnostic methine triplet.

Mass Spectrometry Analysis (ESI-MS)[3][4][5]
Ionization Logic
Electrospray Ionization (ESI) in positive mode is the gold standard for amidines due to the high

basicity of the amidine nitrogen (

). The hydrochloride salt dissociates readily in methanol/water, yielding the pre-charged cation

.

Instrument Parameters (Recommended):

Source: ESI (+)

Capillary Voltage: 3.0 kV

Cone Voltage: 20–30 V (Keep low to prevent in-source fragmentation of the acetal).

Solvent: Methanol (Avoid acidic additives which may prematurely hydrolyze the acetal).

Predicted Spectral Data
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Ion Identity m/z (Monoisotopic)
Relative
Abundance

Description

133.0972 100% (Base Peak)
Protonated molecular

ion.

101.071 20-40%
Loss of methanol

(neutral) from acetal.

116.070 <10%
Loss of ammonia from

amidine.

Fragmentation Pathway (Graphviz)
The following diagram illustrates the primary fragmentation logic expected during Collision-

Induced Dissociation (CID).

Legend

Parent Ion [M+H]+
m/z 133.09

(Stable Amidine)

Oxocarbenium Ion
(Unstable Intermediate)

CID Energy
(Acetal Cleavage)

Fragment B
[M+H - NH3]+

m/z 116.07

- NH3 (17 Da)
(Minor Pathway)

Fragment A
[M+H - MeOH]+

m/z 101.07

- CH3OH (32 Da)

Blue: Parent | Yellow: Transition | Red: Major Fragment

Click to download full resolution via product page

Caption: Figure 1. Predicted ESI-MS fragmentation pathway showing the characteristic loss of

methanol typical of dimethyl acetals.

NMR Spectroscopy Analysis
Solvent Selection Strategy

Recommended:DMSO-d6.[1][2][3]

Reasoning: Amidine salts are polar and often insoluble in
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. Furthermore, DMSO-d6 slows the exchange rate of the amidine protons (

), allowing them to appear as distinct broad singlets rather than disappearing into the
baseline.

Alternative:

.

Warning: In

, the amidine protons will exchange immediately (

) and disappear. Only the carbon backbone signals will remain.

Predicted NMR Data (DMSO-d6, 400 MHz)
The spectrum is characterized by the symmetry of the acetal methoxy groups and the distinct

amidine protons.

Shift (

, ppm)
Multiplicity Integration Assignment

Coupling (

)

9.00 – 9.40
Broad Singlet (br

s)
3H/4H* Amidine N/A

(Exchangeable)

4.75 Triplet (t) 1H Acetal
Hz

3.32 Singlet (s) 6H Methoxy N/A

2.70 Doublet (d) 2H Methylene
Hz

*Note: The integration of amidine protons varies based on water content and acidity. In dry

DMSO-d6, you may see splitting into two distinct broad peaks (2H + 2H) due to restricted

rotation around the C-N bond.

Predicted NMR Data (DMSO-d6, 100 MHz)
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Shift (

, ppm)
Carbon Type Assignment

166.5 Quaternary (Cq) Amidine

101.2 Methine (CH) Acetal

53.4
Methyl (

)

Methoxy

(2x)

38.1
Methylene (

)
-Methylene

Structural Connectivity Diagram
This diagram correlates the NMR signals to the specific atoms in the molecule.
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3,3-Dimethoxypropanimidamide

1H Signals (DMSO-d6)

C1 (Amidine)
δ 166.5

C2 (Methylene)
δ 38.1

NH Protons
δ 9.2 (br)

Attached NC3 (Acetal)
δ 101.2

CH2 Protons
δ 2.70 (d)

Methoxy Groups
δ 53.4

x2

CH Proton
δ 4.75 (t)

OCH3 Protons
δ 3.32 (s)

Click to download full resolution via product page

Caption: Figure 2. NMR assignment map correlating carbon environments (colored nodes) with

predicted proton shifts (white boxes).

Synthesis & Handling Protocol (Contextual)
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To ensure the validity of the spectroscopic data, the sample must be prepared correctly. The

free base is unstable and will cyclize or hydrolyze.

Pinner Reaction Workflow
The standard synthesis involves the Pinner reaction of 3,3-dimethoxypropanenitrile.

Dissolution: Dissolve 3,3-dimethoxypropanenitrile in anhydrous Methanol.

Acidification: Bubble dry HCl gas (or add Acetyl Chloride dropwise) at 0°C.

Conversion: Stir at

°C for 12-24 hours.

Amination: Treat the intermediate imidate ester with anhydrous ammonia in methanol.

Isolation: Evaporate solvent. The product crystallizes as the HCl salt.

Stability Warning
Hydrolysis: Exposure to water/acid will hydrolyze the acetal to the aldehyde, which may then

polymerize or cyclize with the amidine to form a pyrimidine.

Storage: Store under Argon at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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